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Abstract

Methyl 3-methoxyacrylate is a versatile bifunctional molecule that has found significant
application as a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and
polymers. This technical guide provides a comprehensive overview of the discovery, history,
and synthetic methodologies for this important compound. It includes a compilation of its
physical and spectroscopic properties, detailed experimental protocols for its preparation, and
a comparative analysis of the primary synthetic routes.

Discovery and Historical Context

While a singular, definitive publication marking the initial synthesis of Methyl 3-
methoxyacrylate remains elusive in historical records, its emergence is situated within the
broader advancements in polymer chemistry and the study of unsaturated esters during the
mid-20th century.[1] The period saw extensive investigation into the synthesis and
polymerization of acrylic acid derivatives. The development of industrial processes for related
acrylate monomers in the first half of the 20th century laid the groundwork for the exploration of
more complex and functionalized acrylates like Methyl 3-methoxyacrylate. Its utility as a
building block in organic synthesis, particularly for heterocyclic compounds, has driven the
development of numerous synthetic approaches in the subsequent decades.
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Physicochemical and Spectroscopic Data

A summary of the key physical and spectroscopic data for Methyl 3-methoxyacrylate is
presented below. This data is essential for its identification, purification, and characterization in
a laboratory setting.

Table 1: Physical Properties of Methyl 3-methoxyacrylate

Property Value Reference
Molecular Formula CsHsOs3 [2][3]
Molecular Weight 116.12 g/mol [3]
Appearance Colorless to pale yellow liquid [1]
Boiling Point 1697C @ TOOMMAG90TC gy

@ 18 mmHg
Melting Point 3-4°C
Density 1.08 g/mL at 25 °C [3]
Refractive Index (n2°/D) 1.451 [3]

Table 2: Spectroscopic Data for Methyl 3-
methoxyacrylate

Spectrum Type Key Peaks/Shifts Reference

5 7.56 (d, J=12.6 Hz, 1H), 5.13
1H NMR (CDCls, 300 MHz) (d, J=12.6 Hz, 1H), 3.63 (s, [2][4]
3H), 3.62 (s, 3H)

5 167.5, 162.7, 95.2, 56.8,
13C NMR (CDCls, 75.5 MHz) cos [2]

2956, 2852, 1717 (C=0), 1629
(C=C), 1436, 1332, 1251,

Infrared (IR) (CH2Cl2) [2]
1223, 1196, 1174, 1139, 1102

cm~?
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Synthetic Methodologies

Several synthetic routes to Methyl 3-methoxyacrylate have been developed, each with its
own advantages and disadvantages concerning starting material cost, reaction conditions, and
yield. The three primary methods are:

» Addition of Methanol to Methyl Propiolate: A direct and atom-economical approach.

o Elimination from Methyl 3,3-dimethoxypropionate: A common industrial method involving the
cracking of an acetal.

o Wacker-type Oxidation of Methyl Acrylate: A method that introduces the methoxy group and
the double bond in a concerted fashion.

The following sections provide detailed experimental protocols for each of these key synthetic
pathways.

Synthesis via Addition to Methyl Propiolate

This method relies on the nucleophilic addition of methanol to the alkyne of methyl propiolate.

o Reaction: To a solution of methyl propiolate in methanol, a catalytic amount of a base, such
as N-methylmorpholine, is added.[2]

o Conditions: The reaction is typically stirred at room temperature until completion, which can
be monitored by techniques like thin-layer chromatography (TLC) or gas chromatography
(GC).

e Work-up and Purification: The reaction mixture is concentrated under reduced pressure to
remove excess methanol. The residue is then purified by vacuum distillation to afford Methyl
3-methoxyacrylate.
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Addition Reaction

Methyl 3-methoxyacrylate

-

N-methylmorpholine (catalyst)

Click to download full resolution via product page

Synthesis from Methyl Propiolate.

Synthesis via Elimination from Methyl 3,3-
dimethoxypropionate

This widely used industrial method involves the acid-catalyzed elimination of methanol from
Methyl 3,3-dimethoxypropionate.

* Reaction: Methyl 3,3-dimethoxypropionate is heated in the presence of an acid catalyst,

such as p-toluenesulfonic acid.

o Conditions: The reaction is typically carried out at elevated temperatures (e.g., 160 °C) to
facilitate the elimination of methanol. The progress of the reaction can be monitored by
observing the distillation of methanol.

o Work-up and Purification: After the reaction is complete, the crude product is purified by
vacuum distillation to yield Methyl 3-methoxyacrylate.

Methyl 3,3-dimethoxypropionate Methyl 3-methoxyacrylate
Elimination Reaction (Cracking)
_______ T
p-toluenesulfonic acid (catalyst) Methanol (byproduct)
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Synthesis via Cracking of an Acetal.

Synthesis via Wacker-type Oxidation of Methyl Acrylate

This method involves the palladium-catalyzed oxidation of methyl acrylate in the presence of
methanol.

+ Reaction: Methyl acrylate is reacted with methanol in the presence of a palladium catalyst,
such as palladium(ll) chloride, and a co-catalyst.

+ Conditions: The reaction conditions can vary, but typically involve moderate temperatures
and pressures.

* Work-up and Purification: The catalyst is typically removed by filtration, and the product is
isolated and purified by distillation.

Methyl Acrylate

Wacker-type Oxidation

Methyl 3-methoxyacrylate

-

PdCI2 (catalyst)

Click to download full resolution via product page

Synthesis via Wacker-type Oxidation.

Comparative Analysis of Synthetic Routes
Table 3: Comparison of Major Synthetic Routes
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Feature

Addition to Methyl
Propiolate

Elimination from
Acetal

Wacker-type
Oxidation

Starting Materials

Methyl propiolate,
Methanol

Methyl 3,3-

dimethoxypropionate

Methyl acrylate,

Methanol

Key Reagents

Base catalyst

Acid catalyst

Palladium catalyst

Atom Economy

High

Moderate (loss of

methanol)

Moderate

Industrial Scalability

Moderate (cost of

propiolate)

High

Moderate (catalyst

cost)

Key Advantages

Direct, high atom

economy

Readily available

starting material

Direct from simple

acrylate

Key Disadvantages

Expensive starting
material

Byproduct formation

Catalyst cost and

removal

Applications in Research and Industry

Methyl 3-methoxyacrylate serves as a crucial intermediate in the synthesis of a wide array of

commercially important molecules.

e Agrochemicals: It is a key building block for a class of fungicides known as strobilurins. The

B-methoxyacrylate pharmacophore is essential for their mode of action, which involves the

inhibition of mitochondrial respiration in fungi.[5]

o Pharmaceuticals: The versatile reactivity of Methyl 3-methoxyacrylate makes it a valuable

precursor for the synthesis of various heterocyclic compounds used in drug discovery and

development.

o Polymer Science: As a functionalized acrylate, it can be used as a monomer or co-monomer

to impart specific properties, such as altered polarity and reactivity, to polymers.[1]

Conclusion
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Methyl 3-methoxyacrylate, a compound with its roots in the mid-20th century exploration of
polymer chemistry, has evolved into a cornerstone of modern organic synthesis. Its
accessibility through multiple synthetic routes, coupled with its inherent reactivity, ensures its
continued importance in the development of new agrochemicals, pharmaceuticals, and
advanced materials. This guide has provided a detailed overview of its discovery, properties,
and synthesis, offering a valuable resource for researchers and professionals in the chemical

sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Page loading... [wap.guidechem.com]

o 2. researchgate.net [researchgate.net]

o 3. -3-FEIEFBEERFES 97% | Sigma-Aldrich [sigmaaldrich.com]

e 4. Methyl 3-methoxyacrylate(34846-90-7) 1H NMR [m.chemicalbook.com]
e 5. Methoxyacrylates - Wikipedia [en.wikipedia.org]

« To cite this document: BenchChem. [Discovery and history of Methyl 3-methoxyacrylate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3022804#discovery-and-history-of-methyl-3-
methoxyacrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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